molecular formula C8H14O2 B8361270 Methyl 4-ethyl-4-pentenoate

Methyl 4-ethyl-4-pentenoate

Cat. No.: B8361270
M. Wt: 142.20 g/mol
InChI Key: HREMKUVQMYGXPM-UHFFFAOYSA-N
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Description

Methyl 4-ethyl-4-pentenoate is a useful research compound. Its molecular formula is C8H14O2 and its molecular weight is 142.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H14O2

Molecular Weight

142.20 g/mol

IUPAC Name

methyl 4-methylidenehexanoate

InChI

InChI=1S/C8H14O2/c1-4-7(2)5-6-8(9)10-3/h2,4-6H2,1,3H3

InChI Key

HREMKUVQMYGXPM-UHFFFAOYSA-N

Canonical SMILES

CCC(=C)CCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of selenide XIII (1.8 g, 6.0 mmol) in methylene chloride (15 ml) at -78° C. was added m-chloroperbenzoic acid (1.28 g, 85%, 6.3 mmol). The solution was allowed to warm to room temperature over 30 min. and was then washed with water, saturated sodium carbonate and dried (MgSO4). The methylene chloride was removed in vacuo and the selenoxide was taken up in carbon tetrachloride (15 ml). Triethylamine (640 mg, 6.3 mmol) was added and the solution was refluxed under nitrogen for 2 h. The reaction was taken up in methylene chloride (25 ml), washed with saturated aqueous sodium bicarbonate, dried (MgSO4) and concentrated on a roto-evaporator. The crude olefin XIV was distilled bp 70°-75° C. (25 mm) to give a colorless oil (630 mg, 74%).
Name
selenide
Quantity
1.8 g
Type
reactant
Reaction Step One
Quantity
1.28 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
640 mg
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
solvent
Reaction Step Three
Name
Yield
74%

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